1-Morpholino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile

• IUPAC Name: 1-morpholin-4-yl-2,4-dioxopyrimidine-5-carbonitrile
• InChI: InChI=1S/C9H10N4O3/c10-5-7-6-13(9(15)11-8(7)14)12-1-3-16-4-2-12/h6H,1-4H2,(H,11,14,15)
• InChI Key: XUVYQWSFYVZMQO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1N2C=C(C(=O)NC2=O)C#N
• Molecular Formula: C9H10N4O3
• Molecular Weight: 222.20 g/mol
• CAS No.: 338396-51-3

Description

1-Morpholino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is a chemical compound with the molecular formula C9H10N4O3. It is used in the field of chemistry and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a morpholino group and a pyrimidinecarbonitrile group. The exact structure would require more detailed information or a structural analysis using specialized software.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C9H10N4O3) and molecular weight (222.2). Other properties like melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

1. Heterocyclic Chemistry and Synthesis

• Enaminonitriles Synthesis : The reaction of certain furancarbonitriles with morpholine leads to the formation of compounds with potential applications in heterocyclic chemistry (Yamagata, Takaki, & Yamazaki, 1992).
• Formation of New Heterocyclic Systems : Synthesis methods have been developed using morpholinotetrahydrothieno[2,3-c]isoquinolines as starting materials for various pyrimidothienotetrahydroisoquinolines (El-Dean, Radwan, & Zaki, 2008).

2. Pharmaceutical Research

• Ribonuclease A Inhibition : Pyrimidine nucleosides derivatives, including morpholino variants, have been synthesized and evaluated for their inhibitory action against ribonuclease A, an important target in pharmaceutical research (Samanta et al., 2009).

3. Molecular Interaction Studies

• Solvatochromic Shift Studies : Research on compounds like 4-methyl-7-(4-morpholinyl)-2H Pyrano[2,3-b]Pyridin-2-one has provided insights into solvatochromic shift studies, which are crucial for understanding molecular interactions in various solvents (Deepa et al., 2013).

4. Organic Chemistry and Catalysis

• Catalysis and Synthesis : The reaction of pyrido[2,3-c]furoxan with morpholine under specific conditions has revealed insights into organic synthesis and catalysis (Miyazawa, Takabatake, & Hasegawa, 1995).